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Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the quantitative analysis of N-
nitroso-deucravacitinib, a potential nitrosamine drug substance-related impurity (NDSRI) in

deucravacitinib, utilizing a certified reference material (CRM). The protocol outlines a sensitive

and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method suitable

for the detection and quantification of this impurity at trace levels, ensuring compliance with

global regulatory standards.

Introduction
Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor. During the synthesis or

storage of deucravacitinib, there is a potential for the formation of nitrosamine impurities, such

as N-nitroso-deucravacitinib. Nitrosamines are classified as probable human carcinogens,

and their presence in pharmaceutical products is strictly regulated by health authorities,
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including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency

(EMA).[1]

Regulatory bodies mandate that pharmaceutical manufacturers conduct thorough risk

assessments to identify and control the presence of nitrosamine impurities in their products.[1]

[2] The International Council for Harmonisation (ICH) M7 guideline provides a framework for

assessing and controlling DNA-reactive (mutagenic) impurities, including nitrosamines, to limit

potential carcinogenic risk.[1]

The use of a certified reference material (CRM) is fundamental for the accurate quantification of

N-nitroso-deucravacitinib. CRMs provide a reliable standard for method validation,

calibration, and routine quality control, ensuring the data generated is accurate and traceable.

[3] This application note details a robust LC-MS/MS method for the quantification of N-nitroso-
deucravacitinib in drug substances and products, leveraging a CRM for precise and reliable

measurements. While the synthesis of N-nitroso-deucravacitinib has been reported to be

challenging, this protocol is intended for laboratories that have access to a CRM of this

impurity.[4]

Experimental Protocols
N-nitroso-deucravacitinib Certified Reference Material (CRM)

N-nitroso-deucravacitinib-d3 (or other suitable stable isotope-labeled internal standard)

Deucravacitinib drug substance or drug product

LC-MS grade acetonitrile, methanol, and water

Formic acid (≥99%)

Ammonium formate (≥99%)

Volumetric flasks, pipettes, and other standard laboratory glassware

Autosampler vials, caps, and septa

Syringe filters (0.22 µm, PTFE or other suitable material)
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A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system coupled to a triple quadrupole tandem mass spectrometer

(MS/MS) with an electrospray ionization (ESI) source is recommended.

CRM Stock Solution (100 µg/mL): Accurately weigh a suitable amount of N-nitroso-
deucravacitinib CRM and dissolve it in a known volume of methanol to obtain a

concentration of 100 µg/mL.

Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a 100 µg/mL stock solution of N-
nitroso-deucravacitinib-d3 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the CRM stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create

calibration standards at appropriate concentrations (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

Each working standard should be spiked with the internal standard to a final concentration of

10 ng/mL.

Sample Preparation (Deucravacitinib Drug Substance): Accurately weigh approximately 100

mg of the deucravacitinib drug substance into a 10 mL volumetric flask. Dissolve and dilute

to volume with a suitable solvent (e.g., methanol). Spike with the internal standard solution to

a final concentration of 10 ng/mL. Filter the solution through a 0.22 µm syringe filter before

analysis.

Sample Preparation (Deucravacitinib Drug Product): Weigh and finely powder a

representative number of deucravacitinib tablets. Accurately weigh a portion of the powder

equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 10 mL volumetric

flask. Add a suitable extraction solvent (e.g., methanol), sonicate for 15 minutes, and dilute

to volume. Spike with the internal standard solution to a final concentration of 10 ng/mL.

Centrifuge and filter the supernatant through a 0.22 µm syringe filter before analysis.

LC Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min
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Gradient Program:

0-1 min: 10% B

1-8 min: 10-90% B

8-9 min: 90% B

9-9.1 min: 90-10% B

9.1-12 min: 10% B

Injection Volume: 5 µL

Column Temperature: 40 °C

MS Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation
Compound

Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (eV)

N-nitroso-

deucravacitinib
455.2 User Determined 100 User Optimized

N-nitroso-

deucravacitinib-

d3 (IS)

458.2 User Determined 100 User Optimized

Deucravacitinib 426.3 358.2 50 25

Note: The molecular weight of N-nitroso-deucravacitinib is approximately 454.46 g/mol ,

leading to a protonated molecule [M+H]+ at m/z 455.2.[5] The product ion and collision energy

for N-nitroso-deucravacitinib and its internal standard should be optimized by the user by

infusing a standard solution into the mass spectrometer. The MRM transition for deucravacitinib

is based on published literature.[6]
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Parameter
Acceptance Criteria (as
per ICH/FDA guidance)

Typical Performance Data

Acceptable Intake (AI) Limit

Varies based on carcinogenic

potency categorization. For

NDSRIs without sufficient data,

a limit of 26.5 ng/day may be

applied.[2]

To be determined based on the

maximum daily dose of the

drug product.

Limit of Detection (LOD)

Sufficiently low to detect the

impurity at a significant fraction

of the AI limit.

~0.05 ng/mL

Limit of Quantification (LOQ)
≤ 30% of the acceptable intake

limit.
~0.15 ng/mL

Linearity (Correlation

Coefficient, r²)
≥ 0.99 ≥ 0.995

Accuracy (% Recovery) 70-130% 85-115%

Precision (% RSD)
Repeatability: ≤ 15%,

Intermediate Precision: ≤ 20%
≤ 10%

Visualization of Experimental Workflow and Logic
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Sample Preparation
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LC Injection
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(C18 Column)

MS/MS Detection
(MRM Mode)

Data Analysis
(Quantification vs. CRM Calibration Curve)

Reportable Result
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Click to download full resolution via product page

Caption: Workflow for the quantification of N-nitroso-deucravacitinib.
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Certified Reference Material (CRM)
(Known Purity and Concentration)

Calibration Curve Generation

Method Validation
(Accuracy, Precision, Linearity)

Quantification of Analyte

Accurate and Traceable Result

Ensures

Analysis of Test Sample

Click to download full resolution via product page

Caption: Role of CRM in ensuring analytical accuracy.

Conclusion
The described LC-MS/MS method, in conjunction with a certified reference material for N-
nitroso-deucravacitinib, provides a reliable and robust protocol for the quantification of this

critical nitrosamine impurity. Adherence to this method will enable pharmaceutical

manufacturers and researchers to ensure the safety and quality of deucravacitinib-containing

products, meeting the stringent requirements of global regulatory agencies. The use of a stable

isotope-labeled internal standard and a validated method ensures the highest level of accuracy

and precision in the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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